Cas no 955095-32-6 (3,5-Bis(docosyloxy)benzyl alcohol)

• Product Name: 3,5-Bis(docosyloxy)benzyl alcohol
• CAS No: 955095-32-6
• MF: C₅₁H₉₆O₃
• MW: 757.306157112122
• CID: 6780269
• PubChem ID: 49844210
• Update Time: 2026-03-12

3,5-Bis(docosyloxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 955095-32-6
• (3,5-Bis(docosyloxy)phenyl)methanol
• 3,5-Di(docosyloxy)benzyl alcohol
• SCHEMBL133288
• G63247
• QDBGTPIUAHDASH-UHFFFAOYSA-N
• 3,5-bis(docosyloxy)benzyl alcohol
• [3,5-bis(docosyloxy)phenyl]methanol
• 3,5-Bis(docosyloxy)benzyl alcohol

• Inchi： 1S/C51H96O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-53-50-45-49(48-52)46-51(47-50)54-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h45-47,52H,3-44,48H2,1-2H3
• InChI Key： QDBGTPIUAHDASH-UHFFFAOYSA-N
• SMILES： O(C1C=C(CO)C=C(C=1)OCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 756.73594692g/mol
• Monoisotopic Mass: 756.73594692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 54
• Rotatable Bond Count: 45
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23
• Topological Polar Surface Area: 38.7Ų

Additional information on 3,5-Bis(docosyloxy)benzyl alcohol

Introduction to 3,5-Bis(docosyloxy)benzyl alcohol (CAS No. 955095-32-6)

3,5-Bis(docosyloxy)benzyl alcohol, identified by its Chemical Abstracts Service (CAS) number 955095-32-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural configuration, consists of a benzyl alcohol core substituted with two docosyloxy groups at the 3rd and 5th positions. The presence of long-chain alkoxy groups not only influences its physicochemical properties but also opens up diverse applications in drug formulation and material science.

The synthesis of 3,5-Bis(docosyloxy)benzyl alcohol involves meticulous chemical transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of docosyloxy groups, which are derived from docosanol, imparts hydrophobicity and enhances the compound's solubility in organic solvents. This feature makes it particularly valuable in the development of lipid-based drug delivery systems, where controlled release and targeted delivery are critical.

In recent years, there has been a growing interest in the application of 3,5-Bis(docosyloxy)benzyl alcohol in the field of medicinal chemistry. Its structural motif resembles that of certain biologically active molecules, suggesting potential therapeutic applications. For instance, studies have explored its role as an intermediate in the synthesis of novel anti-inflammatory agents. The long-chain alkoxy groups can interact with biological membranes, potentially modulating drug permeability and bioavailability.

One of the most compelling aspects of 3,5-Bis(docosyloxy)benzyl alcohol is its versatility in material science applications. Researchers have investigated its use as a precursor in the development of advanced polymers and coatings that exhibit enhanced thermal stability and mechanical strength. These properties make it an attractive candidate for industrial applications where durability and performance are paramount.

The pharmacological potential of 3,5-Bis(docosyloxy)benzyl alcohol has also been examined in the context of neurodegenerative diseases. Preliminary studies suggest that its molecular structure may facilitate interaction with specific neural receptors, offering a basis for developing neuroprotective compounds. The compound's ability to cross the blood-brain barrier remains a key area of investigation, as this would significantly expand its therapeutic utility.

Furthermore, the environmental impact of 3,5-Bis(docosyloxy)benzyl alcohol has been assessed in terms of biodegradability and toxicity. Unlike some synthetic compounds that persist in the environment, this molecule is expected to degrade relatively quickly under natural conditions. This characteristic aligns with the growing emphasis on sustainable chemistry practices, where minimizing ecological footprints is a priority.

From an industrial perspective, the production of 3,5-Bis(docosyloxy)benzyl alcohol on an industrial scale presents both challenges and opportunities. Efficient synthetic routes must be optimized to ensure cost-effectiveness while maintaining high purity standards. Collaborative efforts between academia and industry are essential to bridge the gap between laboratory-scale synthesis and large-scale manufacturing.

The regulatory landscape for 3,5-Bis(docosyloxy)benzyl alcohol is another critical consideration. As with any compound used in pharmaceutical or industrial applications, compliance with safety and quality standards is non-negotiable. Regulatory bodies require rigorous testing to demonstrate the compound's safety profile before it can be approved for commercial use.

In conclusion,3,5-Bis(docosyloxy)benzyl alcohol (CAS No. 955095-32-6) represents a promising compound with multifaceted applications across pharmaceuticals and materials science. Its unique structural features offer potential benefits in drug development, membrane interactions, and polymer synthesis. As research continues to uncover new applications for this molecule,3,5-Bis(docosyloxy)benzyl alcohol is poised to play a significant role in advancing scientific and technological innovation.